N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-ethyl-N-[[1-[2-(2-methylphenyl)ethyl]piperidin-4-yl]methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C21H29N3OS/c1-3-24(21(25)20-15-26-16-22-20)14-18-8-11-23(12-9-18)13-10-19-7-5-4-6-17(19)2/h4-7,15-16,18H,3,8-14H2,1-2H3
• InChI Key: AQXXTWHYYIDSSW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)CCC2=CC=CC=C2C)C(=O)C3=CSC=N3
• Molecular Formula: C21H29N3OS
• Molecular Weight: 371.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl group, a piperidine ring, a methyl group, a thiazole ring, and a carboxamide group. It’s worth noting that the piperidine ring and the carboxamide group are common features in many pharmaceutical compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For instance, the piperidine ring might be formed through a cyclization reaction. The carboxamide group could be introduced through a reaction with an appropriate carboxylic acid or its derivative.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, a six-membered ring containing one nitrogen atom, would likely be a key feature of the molecule’s 3D structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the carboxamide group might be susceptible to hydrolysis, while the piperidine ring might undergo reactions at the nitrogen atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar carboxamide group might enhance its solubility in water.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any substance, appropriate precautions should be taken when handling it to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its biological activity, and assessment of its safety profile.